Cas no 2248365-90-2 (5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane)

• Product Name: 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane
• CAS No: 2248365-90-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6150320
• PubChem ID: 137938425
• Update Time: 2025-05-21

5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane
• 2248365-90-2
• 6-(2-Methoxyethyl)-1-oxa-6-azaspiro[2.4]heptane
• EN300-6506280
• 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane

• Inchi： 1S/C8H15NO2/c1-10-5-4-9-3-2-8(6-9)7-11-8/h2-7H2,1H3
• InChI Key： GDNMIXGTEDAPPI-UHFFFAOYSA-N
• SMILES： O1CC21CN(CCOC)CC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 25Ų

Additional information on 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane

Research Brief on 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane (CAS: 2248365-90-2): Recent Advances and Applications

In recent years, the compound 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane (CAS: 2248365-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promise in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

The synthesis of 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling reactions or ring-closing metathesis to construct the spirocyclic core. Recent studies have optimized these synthetic routes to improve yield and scalability, addressing previous challenges in stereochemical control. Notably, the compound's structural flexibility allows for further derivatization, making it a versatile scaffold for medicinal chemistry.

Pharmacological evaluations have revealed that 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane exhibits high affinity for sigma-1 and sigma-2 receptors, implicating its potential in neuroprotection and pain management. In vitro studies demonstrate its ability to modulate glutamate release and attenuate oxidative stress in neuronal cells, suggesting therapeutic utility in neurodegenerative disorders such as Alzheimer's disease. Additionally, its role as a precursor to potent kinase inhibitors has been explored, with recent patents highlighting its incorporation into targeted cancer therapies.

Recent preclinical studies have further elucidated the compound's pharmacokinetic profile, including its blood-brain barrier permeability and metabolic stability. Advanced formulation strategies, such as nanoparticle encapsulation, are being investigated to enhance its bioavailability. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into clinical trials, with Phase I studies anticipated within the next two years.

In conclusion, 5-(2-Methoxyethyl)-1-oxa-5-azaspiro[2.4]heptane represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activities and adaptable structure position it as a key player in next-generation therapeutics. Ongoing research will likely uncover additional applications, solidifying its importance in the chemical biology and pharmaceutical landscape.